Cas no 108612-62-0 (4(3H)-Pyrimidinone,2-[ethyl[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-)

• Product Name: 4(3H)-Pyrimidinone,2-[ethyl[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-
• CAS No: 108612-62-0
• MF: C₂₅H₂₇FN₆O
• MW: 446.519888162613
• CID: 139845
• PubChem ID: 3065670
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-[ethyl[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-[ethyl[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-
• 2-[ethyl-[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]amino]-1H-pyrimidin-6-one
• DTXSID20148615
• 108612-62-0
• 4(1H)-Pyrimidinone, 2-(ethyl(1-(1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)amino)-

• Inchi： 1S/C25H27FN6O/c1-2-31(24-27-14-11-23(33)29-24)20-12-15-30(16-13-20)25-28-21-5-3-4-6-22(21)32(25)17-18-7-9-19(26)10-8-18/h3-11,14,20H,2,12-13,15-17H2,1H3,(H,27,29,33)
• InChI Key： BSMHMUCRKHWBRS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1N1CCC(CC1)N(C1=NC=CC(N1)=O)CC

Computed Properties

• Exact Mass: 446.22331
• Monoisotopic Mass: 446.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 634.5°C at 760 mmHg
• Flash Point: 337.6°C
• Refractive Index: 1.672
• PSA: 65.76
• LogP: 4.27960